Cas no 321942-76-1 ([2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI))

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) structure
321942-76-1 structure
Product Name:[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI)
CAS No:321942-76-1
MF:C14HBr3O6
MW:504.866142034531
CID:6641307
Update Time:2024-01-29

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • [2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI)
    • Inchi： 1S/C14HBr3O6/c15-3-1-2-4-6-5(3)12(19)23-14(21)8(6)10(17)9(16)7(4)13(20)22-11(2)18/h1H
    • InChI Key： BGTVGGYWQKOWMZ-UHFFFAOYSA-N
    • SMILES： C1(=O)OC(=O)C2=C(Br)C(Br)=C3C(=O)OC(=O)C4C3=C2C1=CC=4Br

Experimental Properties

  • Density: 2.545±0.06 g/cm3(Predicted)
  • Boiling Point: 739.0±60.0 °C(Predicted)

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Production Method

Production Method 1

81-30-1 81-30-1
321942-76-1 321942-76-1
83204-68-6 83204-68-6
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ,  Sulfuric acid ;  1 h, rt; 16 h, 60 °C; 60 °C → 20 °C
1.2 Reagents: Water ;  cooled
Reference
Rational Synthesis of AB-Type N-Substituted Core-Functionalized Naphthalene Diimides (cNDIs)
Berezin, Andrey A.; et al, Organic Letters, 2015, 17(8), 1870-1873

Production Method 2

81-30-1 81-30-1
321942-76-1 321942-76-1
943148-61-6 943148-61-6
83204-68-6 83204-68-6
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: Bromine ,  Fuming sulfuric acid Catalysts: Iodine ;  50 °C → 100 °C; 36 h, 100 °C; 100 °C → 60 °C
1.2 Reagents: Water
Reference
Efficient Bromination of Naphthalene Dianhydride and Microwave-Assisted Synthesis of Core-Brominated Naphthalene Diimides
Thompson, Annelise C.; et al, Synthetic Communications, 2015, 45(9), 1127-1136

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Raw materials

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Preparation Products

[2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI) Related Literature

321942-76-1 ([2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,5,9-tribromo- (9CI)) Related Products

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